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Compound of Interest

Compound Name: 4-Fluoro-2-nitrobenzaldehyde

Cat. No.: B1294362 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and

reactivity of 4-Fluoro-2-nitrobenzaldehyde, a key intermediate in the synthesis of

pharmaceuticals, agrochemicals, and other complex organic molecules.[1] Its unique electronic

properties, stemming from the presence of fluoro, nitro, and aldehyde functional groups, make

it a versatile building block in medicinal chemistry and materials science.[1]

Core Chemical and Physical Properties
4-Fluoro-2-nitrobenzaldehyde is a light yellow to yellow crystalline powder under standard

conditions.[1] A summary of its key physical and chemical properties is presented below.
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Property Value Source

Molecular Formula C₇H₄FNO₃ [1][2][3][4]

Molecular Weight 169.11 g/mol [1][2][3][4][5]

CAS Number 2923-96-8 [1][2][3][5]

Melting Point 32-33 °C [6]

Boiling Point 294.2 ± 25.0 °C (Predicted) [6]

Density 1.443 ± 0.06 g/cm³ (Predicted) [6]

Appearance
Light yellow to yellow crystal

powder
[1]

Purity ≥ 95% - 99% [1][5]

Storage Temperature
0-8 °C, under inert gas

(Nitrogen or Argon)
[1][6]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 4-Fluoro-2-
nitrobenzaldehyde.
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Spectrum Type Key Data Points Source

¹³C NMR

Chemical shifts and spin-spin

coupling constants are

available in specialized

databases.

[2]

IR Spectrum

The spectrum is available in

the NIST Chemistry WebBook,

measured in a CCl₄/CS₂

solution.

[3]

SMILES
C1=CC(=C(C=C1F)--INVALID-

LINK--[O-])C=O
[2]

InChI
InChI=1S/C7H4FNO3/c8-6-2-

1-5(4-10)7(3-6)9(11)12/h1-4H
[2][3]

Chemical Synthesis and Reactivity
4-Fluoro-2-nitrobenzaldehyde is a valuable synthetic intermediate due to its multiple reactive

sites.[1] The aldehyde group can undergo typical reactions such as oxidation, reduction, and

condensation. The aromatic ring is activated towards nucleophilic aromatic substitution due to

the electron-withdrawing effects of the nitro and fluoro groups.

General Reactivity Profile
The reactivity of 4-Fluoro-2-nitrobenzaldehyde is governed by its functional groups. The

aldehyde is susceptible to nucleophilic attack, while the aromatic ring's electron deficiency,

enhanced by the nitro group, facilitates the displacement of the fluorine atom by nucleophiles.
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Reactivity Profile of 4-Fluoro-2-nitrobenzaldehyde

4-Fluoro-2-nitrobenzaldehyde

Potential Reactions
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Aromatic Ring (Fluoro displacement)

Click to download full resolution via product page

Caption: Key reactive sites and potential transformations of 4-Fluoro-2-nitrobenzaldehyde.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 4-Fluoro-2-
nitrobenzaldehyde are not available in the provided search results, a general procedure for a

related compound, 4-nitrobenzaldehyde, can be adapted. This typically involves the hydrolysis

of a dihalogenated precursor.

Illustrative Synthesis Workflow
The synthesis of aromatic aldehydes often involves the oxidation of a corresponding methyl

group or the hydrolysis of a benzal halide. Subsequent purification is critical to achieve the

desired purity for further applications.
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General Synthesis and Purification Workflow

Starting Material
(e.g., 4-Fluoro-2-nitrotoluene)

Reaction
(e.g., Oxidation or Halogenation/Hydrolysis)

Aqueous Workup
(e.g., Extraction)

Purification
(e.g., Recrystallization or Chromatography)

Analysis
(e.g., NMR, HPLC)

Pure 4-Fluoro-2-nitrobenzaldehyde

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 4-Fluoro-2-
nitrobenzaldehyde.

Safety and Handling
4-Fluoro-2-nitrobenzaldehyde is classified as a hazardous substance and requires careful

handling.[2][7]

GHS Hazard Classification:[2]
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Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[2][7][8]

Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[2][7][8]

Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation): Category 3

(May cause respiratory irritation)[2][7][8]

Precautionary Statements:[2][7]

Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray.[7] Wash hands and any

exposed skin thoroughly after handling.[7] Use only outdoors or in a well-ventilated area.[7]

Wear protective gloves, protective clothing, eye protection, and face protection.[7]

Response:

If on skin: Wash with plenty of soap and water.[7] If skin irritation occurs, get medical

advice/attention.[7]

If in eyes: Rinse cautiously with water for several minutes.[7] Remove contact lenses, if

present and easy to do.[7] Continue rinsing.[7] If eye irritation persists, get medical

advice/attention.[7]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[7] Call a

POISON CENTER or doctor/physician if you feel unwell.[7]

Storage: Store in a well-ventilated place.[7] Keep container tightly closed.[7] Store locked up.

[7]

Disposal: Dispose of contents/container to an approved waste disposal plant.[7]

Always consult the Safety Data Sheet (SDS) before handling this chemical.[8]

Applications in Research and Development
4-Fluoro-2-nitrobenzaldehyde serves as a critical starting material in the synthesis of a

variety of target molecules.[1] Its application spans several areas:

Pharmaceuticals: It is a building block for novel therapeutic agents.[1]
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Agrochemicals: Used in the development of new pesticides and herbicides.[1]

Fluorescent Probes: Its chemical structure is suitable for creating fluorescent probes for

biological imaging.[1]

Analytical Chemistry: Employed in techniques like chromatography and spectroscopy.[1]

The versatility of this compound ensures its continued importance in both academic research

and industrial applications.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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